Cas no 112758-89-1 (1-Phenyl-1,2,3,4-tetrahydropyrrolo1,2-apyrazine)

• Product Name: 1-Phenyl-1,2,3,4-tetrahydropyrrolo1,2-apyrazine
• CAS No: 112758-89-1
• MF: C₁₃H₁₄N₂
• MW: 198.263662815094
• MDL: MFCD00297430
• CID: 129910
• PubChem ID: 2770910
• Update Time: 2025-06-11

1-Phenyl-1,2,3,4-tetrahydropyrrolo1,2-apyrazine Chemical and Physical Properties

Names and Identifiers

• 1-Phenyl-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine
• 1-Phenyl-1,2,3,4-tetrahydro-pyrrolo[1,2-a]pyrazine
• Pyrrolo[1,2-a]pyrazine,1,2,3,4-tetrahydro-1-phenyl-
• 1-phenyl-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine(SALTDATA: FREE)
• 1-Phenyl-1,2,3,4-tetrahydropyrrolo1,2-apyrazine

• MDL： MFCD00297430
• Inchi： 1S/C13H14N2/c1-2-5-11(6-3-1)13-12-7-4-9-15(12)10-8-14-13/h1-7,9,13-14H,8,10H2
• InChI Key： OJWIBJCTTSRXTB-UHFFFAOYSA-N
• SMILES： N12C=CC=C1C(C1C=CC=CC=1)NCC2

Computed Properties

• Exact Mass: 198.11600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1

Experimental Properties

• PSA: 16.96000
• LogP: 2.50950

1-Phenyl-1,2,3,4-tetrahydropyrrolo1,2-apyrazine Security Information

• HazardClass：IRRITANT

Additional information on 1-Phenyl-1,2,3,4-tetrahydropyrrolo1,2-apyrazine

Comprehensive Overview of 1-Phenyl-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine (CAS No. 112758-89-1)

1-Phenyl-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine (CAS No. 112758-89-1) is a heterocyclic compound that has garnered significant attention in pharmaceutical and organic chemistry research. This compound, characterized by its unique pyrrolopyrazine scaffold, is widely studied for its potential applications in drug discovery and development. Its molecular structure combines a phenyl group with a tetrahydropyrrolopyrazine core, making it a versatile intermediate for synthesizing bioactive molecules.

In recent years, the demand for heterocyclic compounds like 1-Phenyl-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine has surged due to their role in designing central nervous system (CNS) therapeutics. Researchers are particularly interested in its potential as a precursor for neuroactive agents, given its structural similarity to known neuromodulators. This aligns with the growing focus on mental health and cognitive enhancement, topics frequently searched in scientific and public forums.

The synthesis of 1-Phenyl-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine often involves multistep organic reactions, including cyclization and reductive amination. Its CAS No. 112758-89-1 serves as a critical identifier in chemical databases, ensuring accurate referencing in patents and publications. The compound’s lipophilicity and hydrogen-bonding capacity make it a candidate for optimizing drug bioavailability, a hot topic in medicinal chemistry.

Beyond pharmaceuticals, 1-Phenyl-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine is explored in material science for its potential in organic electronics. Its conjugated system may contribute to light-emitting diodes (LEDs) or photovoltaic cells, addressing the global push for sustainable energy solutions. This dual applicability in life sciences and advanced materials underscores its interdisciplinary relevance.

Frequently asked questions about this compound include its solubility profile, stability under various conditions, and scalable synthesis routes. These queries reflect the practical challenges faced by chemists and manufacturers. Additionally, its toxicity data and environmental impact are critical for regulatory compliance, a concern echoed in green chemistry initiatives.

In summary, 1-Phenyl-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine (CAS No. 112758-89-1) is a multifaceted compound with promising applications in drug development and renewable energy technologies. Its study bridges gaps between academic research and industrial innovation, making it a subject of enduring interest in the scientific community.